BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-2-fluorobenzaldehyde CAS number
93777-26-5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332

An In-depth Technical Guide to 5-Bromo-2-fluorobenzaldehyde (CAS: 93777-26-5)

Introduction

5-Bromo-2-fluorobenzaldehyde, with CAS Registry Number 93777-26-5, is a highly versatile
synthetic intermediate.[1][2] Its unique structure, featuring a benzaldehyde ring substituted with
both a bromine and a fluorine atom, provides a combination of reactivity that makes it a
valuable building block in various chemical syntheses.[1][3] This guide provides a
comprehensive overview of its properties, synthesis, applications, and safety protocols, tailored
for researchers, scientists, and professionals in drug development. The dual halogen
substitution and the reactive aldehyde group allow for a diverse range of chemical
transformations, including nucleophilic substitution, palladium-catalyzed cross-coupling
reactions, and reductions, making it a cornerstone in the synthesis of complex molecules.

Physicochemical and Spectroscopic Data

The physical and chemical properties of 5-Bromo-2-fluorobenzaldehyde are summarized
below. It appears as a white or colorless to light yellow powder, lump, or clear liquid.[3]

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 93777-26-5 [1][3][4]
Molecular Formula C7H4BrrFO [1][3]
Molecular Weight 203.01 g/mol [11[3]

White or colorless to light
Appearance yellow powder, lump, or clear [3]

liquid
Melting Point 23 °C [3][5]
Boiling Point 230 °C (lit.) [31[6]
Density 1.71 g/mL at 25 °C (lit.) [31[6]

Refractive Index (n20/D)

1.57 (lit.)

[6]

Flash Point

109.4 °C (228.9 °F) - closed

cup

[4]

EINECS Number 298-056-6 [51I7]

PubChem CID 736327 [3][8]
MMFGGDVQL RX-

InChl Key QLQQQ [2]

UHFFFAOYSA-N

Spectroscopic data, including 33C NMR and ATR-IR spectra, are available for 5-Bromo-2-

fluorobenzaldehyde, which are crucial for its identification and characterization in
experimental settings.[8]

Synthesis and Experimental Protocols

Several synthetic routes for 5-Bromo-2-fluorobenzaldehyde have been established. Common
methods include the bromination of 2-fluorobenzaldehyde or formylation of 1-bromo-4-
fluorobenzene.
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Experimental Protocol: Synthesis via Bromination of 2-
Fluorobenzaldehyde

This method involves the direct bromination of 2-fluorobenzaldehyde using potassium bromate
in an acidic medium.[6][9]

Materials:

2-Fluorobenzaldehyde (124.1 g, 1 mol)
e Potassium bromate (167 g, 1 mol)

» 65% aqueous sulfuric acid (500 mL)

o Methyl tert-butyl ether

e Aqueous sodium sulfite

e Anhydrous sodium sulfate

o Water

Equipment:

Reactor equipped with an electric stirrer, thermometer, dropping funnel, and condenser tube.

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus
Procedure:
e Add 500 mL of 65% aqueous sulfuric acid to the reactor.

e Slowly add a mixture of 2-fluorobenzaldehyde (124.1 g) and potassium bromate (167 g)
dropwise into the reactor over 2-3 hours, while maintaining the reaction temperature at 90°C.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-fluorobenzaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[6]1°]

After the addition is complete, continue stirring at 90°C until the reaction is complete
(monitoring by TLC or GC is recommended).

Cool the reaction mixture and add 1000 mL of water.[6][9]
Extract the aqueous layer with methyl tert-butyl ether.

Wash the combined organic phases with aqueous sodium sulfite, followed by drying over
anhydrous sodium sulfate.[6][9]

Filter and concentrate the organic phase under reduced pressure to remove the solvent,
yielding a brownish-red oil.[6][9]

Purify the crude product by vacuum distillation, collecting the fraction at 63-65°C/3 mmHg to
obtain 5-Bromo-2-fluorobenzaldehyde.[9] The reported yield is approximately 88% with
97% purity.[9]
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Synthesis Workflow of 5-Bromo-2-fluorobenzaldehyde

1. Charge Reactor
- 65% H2SO04

Start Reaction

2. Reactant Addition
- 2-Fluorobenzaldehyde
- Potassium Bromate
- Temp: 90°C
- Time: 2-3 hours

Reaction Complete

3. Quenching
- Add 1000 mL Water

i

4. Extraction
- Methyl tert-butyl ether

i

5. Washing & Drying
- Aqueous Sodium Sulfite
- Anhydrous Sodium Sulfate

Purify Extract

6. Concentration
- Remove Solvent

Isolate Crude

7. Purification

- Vacuum Distillation
- 63-65°C / 3 mmHg

Click to download full resolution via product page

Synthesis workflow via bromination.
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Applications in Research and Development

5-Bromo-2-fluorobenzaldehyde is a key intermediate in the synthesis of a wide range of
organic compounds due to its versatile reactivity.[1][3]

o Pharmaceutical Synthesis: It is extensively used as a starting material for synthesizing active
pharmaceutical ingredients (APIs).[1][10] Its structure is a precursor for compounds with
potential anti-cancer and anti-inflammatory properties.[1][3] It is also used in preparing
benzimidazole derivatives that act as inhibitors of leukotriene production and in the synthesis
of prostaglandin D2 inhibitors.[6][11]

o Agrochemicals: The compound serves as a building block for designing new herbicides and
pesticides.[3][10]

o Material Science: It finds applications in the formulation of advanced materials, including
dyes, pigments, polymers, and coatings.[3]

o Chemical Biology: It is employed in developing fluorescent probes for biological imaging and
in studies to understand interactions between small molecules and biological systems.[3]
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Applications of 5-Bromo-2-fluorobenzaldehyde.

Safety and Handling

Proper handling of 5-Bromo-2-fluorobenzaldehyde is essential in a laboratory setting. It is

classified as an irritant and requires careful management to avoid exposure.

Table 2: GHS Hazard Information

Category Information Reference

Pictogram GHSO07 (Exclamation Mark) [8]

Signal Word Warning [418112][13]
H315: Causes skin
irritation.H319: Causes serious

Hazard Statements S [4181112][14]
eye irritation.H335: May cause
respiratory irritation.
P261, P264, P271, P280,

_ P302+P352, P304+P340,
Precautionary Statements [4181[12]

P305+P351+P338, P312,
P362+P364

Handling and Storage:

» Handling: Use only outdoors or in a well-ventilated area.[12] Wear protective gloves,

clothing, eye, and face protection.[12][13] Avoid breathing dust, fume, gas, mist, vapors, or

spray.[12] Wash hands and any exposed skin thoroughly after handling.[12][13]

o Storage: Store in a dry, cool, and well-ventilated place.[12] Keep the container tightly closed.

[12][13] It is recommended to store under an inert gas like nitrogen as the compound is air-

sensitive.[12][15] The recommended storage temperature is 2-8°C.[3]

Conclusion
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5-Bromo-2-fluorobenzaldehyde is a pivotal chemical intermediate with significant utility in
organic synthesis. Its unique structural features enable the creation of complex molecules,
driving innovation in pharmaceuticals, agrochemicals, and material science. A thorough
understanding of its properties, synthesis, and safety protocols is crucial for its effective and
safe application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-fluorobenzaldehyde CAS number 93777-26-
5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134332#5-bromo-2-fluorobenzaldehyde-cas-number-
93777-26-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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